Cas no 206877-36-3 (Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 13-(1,1-dimethylethyl)-5,6,7,15,16-pentamethyl-)

Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 13-(1,1-dimethylethyl)-5,6,7,15,16-pentamethyl- structure

206877-36-3 structure

Product Name:Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 13-(1,1-dimethylethyl)-5,6,7,15,16-pentamethyl-

CAS No:206877-36-3

MF:C₂₅H₃₄

MW:334.537467479706

CID:5597192

Update Time:2023-08-23

Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 13-(1,1-dimethylethyl)-5,6,7,15,16-pentamethyl- Chemical and Physical Properties

Names and Identifiers

- 13-(1,1-Dimethylethyl)-5,6,7,15,16-pentamethyltricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
- Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 13-(1,1-dimethylethyl)-5,6,7,15,16-pentamethyl-
- Inchi： 1S/C25H34/c1-15-16(2)23-11-9-20-13-22(25(6,7)8)14-21(18(20)4)10-12-24(17(15)3)19(23)5/h13-14H,9-12H2,1-8H3
- InChI Key： KRBKQCHQUXKMIT-UHFFFAOYSA-N
- SMILES： CC1=C2CCC3=CC(C(C)(C)C)=CC(=C3C)CCC1=C(C(C)=C2C)C

Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 13-(1,1-dimethylethyl)-5,6,7,15,16-pentamethyl- Production Method

Production Method 1

35322-87-3

119947-37-4

206877-36-3

Reaction Conditions

1.1R:KOH, R:NaBH4, S:EtOH
2.1R:H2O2, S:AcOH
3.1

Reference

: Stable endoperoxide of 4,5,6,8,16-pentamethyl[2.2]metacyclophane; structural analysis and deoxygenation

By Sawada, Tsuyoshi et al, Journal of the Chemical Society, 1998, (8), 1369-1372

Production Method 2

3022-16-0

35322-87-3

206877-36-3

206877-37-4

Reaction Conditions

1.1R:S=C(NH2)2, S:DMSO, 14 h, rt
1.2R:NaOH, S:H2O, 1 h, rt
1.3R:HCl, S:H2O, acidify
2.1R:KOH, R:NaBH4, S:EtOH, S:Benzene, 12 h, rt
3.1R:P(OEt)3, S:P(OEt)3, 6 h, rt
3.2R:NaOH, S:H2O, cooled; 3 h, rt
4.1C:MeNO2, C:AlCl3, S:Benzene, 3 h, 50°C

Reference

: Synthesis of polymethyl substituted [2.2]metaparacyclophanes and their Lewis-acid induced isomerization to [2.2]metacyclophanes

By Shimizu, Tomoe et al, Journal of Chemical Research, 2009, (4), 244-247